Cas no 1414642-52-6 (tert-butyl N-{(2,2-difluoroethyl)carbamoylmethyl}carbamate)

• Product Name: tert-butyl N-{(2,2-difluoroethyl)carbamoylmethyl}carbamate
• CAS No: 1414642-52-6
• MF: C₉H₁₆F₂N₂O₃
• MW: 238.231749534607
• MDL: MFCD28139545
• CID: 2359746
• PubChem ID: 86716001
• Update Time: 2023-11-22

tert-butyl N-{(2,2-difluoroethyl)carbamoylmethyl}carbamate Chemical and Physical Properties

Names and Identifiers

• [(2,2-difluoro-ethylcarbamoyl)-methyl]-carbamic acid tert-butyl ester
• tert-butyl N-{[(2,2-difluoroethyl)carbamoyl]methyl}carbamate
• tert-Butyl (2-((2,2-difluoroethyl)amino)-2-oxoethyl)carbamate
• RKCZMAQVHULBEG-UHFFFAOYSA-N
• tert-butyl N-{(2,2-difluoroethyl)carbamoylmethyl}carbamate

• MDL： MFCD28139545
• Inchi： 1S/C9H16F2N2O3/c1-9(2,3)16-8(15)13-5-7(14)12-4-6(10)11/h6H,4-5H2,1-3H3,(H,12,14)(H,13,15)
• InChI Key： RKCZMAQVHULBEG-UHFFFAOYSA-N
• SMILES： FC(CNC(CNC(=O)OC(C)(C)C)=O)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 252
• Topological Polar Surface Area: 67.4

Experimental Properties

• Density: 1.152±0.06 g/cm3 (20 ºC 760 Torr),
• Solubility: Slightly soluble (6.2 g/l) (25 º C),